Cas no 1206523-80-9 (6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone)

6-[(Trifluoromethyl)sulfanyl]-3(2H)-pyridazinone is a fluorinated pyridazinone derivative characterized by the presence of a trifluoromethylthio (-SCF₃) group at the 6-position of the pyridazinone ring. This structural feature imparts enhanced lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry and agrochemical research. The electron-withdrawing nature of the trifluoromethylthio group can influence the compound's reactivity and binding affinity, particularly in the design of enzyme inhibitors or bioactive molecules. Its unique scaffold is also of interest in the development of heterocyclic compounds with potential applications in pharmaceuticals and crop protection. The compound's synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships in targeted drug discovery programs.
6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone structure
1206523-80-9 structure
Product Name:6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone
CAS No:1206523-80-9
MF:C5H3F3N2OS
MW:196.150329828262
MDL:MFCD23382345
CID:1213819
PubChem ID:75406473
Update Time:2025-07-02

6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone Chemical and Physical Properties

Names and Identifiers

    • 6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone
    • 6-((Trifluoromethyl)thio)pyridazin-3-ol
    • MFCD23382345
    • 6-[(trifluoromethyl)sulfanyl]pyridazin-3-ol
    • 6-(trifluoromethylsulfanyl)pyridazin-3-ol
    • AKOS017344965
    • 1206523-80-9
    • 3-(trifluoromethylsulfanyl)-1H-pyridazin-6-one
    • 6-((Trifluoromethyl)thio)pyridazin-3-ol, 97%
    • MDL: MFCD23382345
    • Inchi: 1S/C5H3F3N2OS/c6-5(7,8)12-4-2-1-3(11)9-10-4/h1-2H,(H,9,11)
    • InChI Key: HTFYIZZMOBSAFJ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(NN=1)=O

Computed Properties

  • Exact Mass: 195.99181838g/mol
  • Monoisotopic Mass: 195.99181838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8Ų

6-[(trifluoromethyl)sulfanyl]-3(2h)-pyridazinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB400483-1 g
6-((Trifluoromethyl)thio)pyridazin-3-ol, 97%; .
1206523-80-9 97%
1 g
€699.00 2023-07-19
abcr
AB400483-1g
6-((Trifluoromethyl)thio)pyridazin-3-ol, 97%; .
1206523-80-9 97%
1g
€699.00 2025-04-22
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